Cas no 2060029-67-4 (1-(1H-imidazol-4-yl)methylpiperazine trihydrochloride)

• Product Name: 1-(1H-imidazol-4-yl)methylpiperazine trihydrochloride
• CAS No: 2060029-67-4
• MF: C₈H₁₅ClN₄
• MW: 202.684499979019
• MDL: MFCD00921719
• CID: 4635476
• PubChem ID: 126812091
• Update Time: 2025-08-02

1-(1H-imidazol-4-yl)methylpiperazine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(1H-imidazol-4-yl)methyl]piperazine trihydrochloride
• 1-(1H-imidazol-4-yl)methylpiperazine trihydrochloride

• MDL： MFCD00921719
• Inchi： 1S/C8H14N4.ClH/c1-3-12(4-2-9-1)6-8-5-10-7-11-8;/h5,7,9H,1-4,6H2,(H,10,11);1H
• InChI Key： HMETWPGBDKPBFC-UHFFFAOYSA-N
• SMILES： C(C1NC=NC=1)N1CCNCC1.Cl

Additional information on 1-(1H-imidazol-4-yl)methylpiperazine trihydrochloride

Comprehensive Overview of 1-(1H-imidazol-4-yl)methylpiperazine trihydrochloride (CAS No. 2060029-67-4)

1-(1H-imidazol-4-yl)methylpiperazine trihydrochloride (CAS No. 2060029-67-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its imidazole and piperazine moieties, is widely studied for its potential applications in drug development, particularly in targeting specific enzymatic pathways. Researchers are increasingly interested in its role as a building block for synthesizing novel therapeutic agents, especially in the fields of oncology and neurology.

The molecular structure of 1-(1H-imidazol-4-yl)methylpiperazine trihydrochloride features a unique combination of a heterocyclic imidazole ring and a piperazine backbone, which contributes to its versatile reactivity. This structural duality makes it a valuable intermediate in the synthesis of small-molecule inhibitors and receptor modulators. Recent studies highlight its potential in addressing drug-resistant infections and neurodegenerative disorders, aligning with current trends in precision medicine and personalized therapeutics.

In the context of green chemistry and sustainable synthesis, 1-(1H-imidazol-4-yl)methylpiperazine trihydrochloride has been explored for its compatibility with eco-friendly reaction conditions. The compound’s stability under mild pH ranges and its solubility in aqueous solutions make it a candidate for biocompatible formulations. This aligns with the growing demand for environmentally benign chemical processes in the pharmaceutical industry.

From a commercial perspective, the demand for high-purity 1-(1H-imidazol-4-yl)methylpiperazine trihydrochloride (CAS No. 2060029-67-4) has risen due to its utility in high-throughput screening and combinatorial chemistry. Suppliers emphasize its role in accelerating drug discovery pipelines, particularly for targets like kinase inhibitors and GPCR ligands. Its trihydrochloride form ensures enhanced solubility, a critical factor for in vitro and in vivo assays.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and structural integrity of 1-(1H-imidazol-4-yl)methylpiperazine trihydrochloride. These methods are essential for meeting regulatory standards in preclinical research and ensuring batch-to-batch consistency. The compound’s spectral data is often referenced in patent literature, underscoring its industrial relevance.

Emerging applications of 1-(1H-imidazol-4-yl)methylpiperazine trihydrochloride include its use in proteomics and chemical biology studies. Its ability to form stable complexes with biomolecules has sparked interest in target identification and mechanistic studies. Additionally, its derivatives are being investigated for bioimaging applications, leveraging its fluorescent properties under specific conditions.

In summary, 1-(1H-imidazol-4-yl)methylpiperazine trihydrochloride (CAS No. 2060029-67-4) represents a multifaceted compound with broad implications in modern science. Its structural features, synthetic versatility, and biomedical potential position it as a key player in advancing innovative therapies and sustainable chemical solutions. Ongoing research continues to uncover new dimensions of its utility, reinforcing its importance in both academic and industrial settings.